Cas no 168471-40-7 ((-)-(1S,4R)-4-Aminocyclopent-2-enecarboxylic Acid)

(-)-(1S,4R)-4-Aminocyclopent-2-enecarboxylic Acid structure

168471-40-7 structure

Product Name:(-)-(1S,4R)-4-Aminocyclopent-2-enecarboxylic Acid

CAS No:168471-40-7

MF:C₆H₉NO₂

MW:127.141161680222

MDL:MFCD00211286

CID:65805

PubChem ID:10034643

Update Time:2025-04-18

(-)-(1S,4R)-4-Aminocyclopent-2-enecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

- (1S,4R)-4-Aminocyclopent-2-enecarboxylic acid
- (-)-(1S,4R)-4-Aminocyclopent-2-enecarboxylic acid
- (1R,4S)-rel-4-Aminocyclopent-2-enecarboxylic acid
- 2-Cyclopentene-1-carboxylicacid, 4-amino-, cis-
- (-)-(1S,4R)-g-Homocycloleu-2-ene
- (-)-(1S,4R)-GAMMA-HOMOCYCLOLEU-2-ENE
- Cis-4-aMino-2-Cyclopentene-1-carboxylic acid
- (-)-(1R,4S)-1-amino-cyclopent-2-ene-4-carboxylic acid
- 2-Cyclopentene-1-carboxylic acid, 4-amino-, (1R,4S)-rel- (9CI)
- (-)-(1S,4R)-4-AMINOCYCLOPENT-2-ENECARBOXYLIC ACID,98%
- 134234-04-1
- AM84581
- CIS-4-AMINOCYCLOPENT-2-ENECARBOXYLIC ACID
- (-)-(1s,4R)-4-aminocyclopent-2-enecarboxylic acid, AldrichCPR
- (1S,4R)-4-AMINO-2-CYCLOPENTENE-1-CARBOXYLIC ACID
- J-500473
- EN300-259931
- 2-Cyclopentene-1-carboxylicacid,4-amino-,(1R,4R)-rel-
- AC-7956
- CHEMBL145625
- MFCD00211286
- (1S,4R)-4-Aminocyclopent-2-enecarboxylicacid
- BDBM50082746
- 102579-72-6
- DTXSID80907765
- DS-6084
- 168471-40-7
- VTCHZFWYUPZZKL-UHNVWZDZSA-N
- (1R,4R)-4-Aminocyclopent-2-enecarboxylic acid
- (1S,4R)-4-aminocyclopent-2-ene-1-carboxylic acid
- (+/-)-cis-4-aminocyclopent-2-en-1-carboxylic acid
- cis(1S,4R)-4-amino-2-cyclopentene-1-carboxylic acid
- A887941
- SCHEMBL607627
- CS-0157300
- (1S,4R)-4-Amino-cyclopent-2-enecarboxylic acid
- (1S,4R)-4-Aminocyclopentene-2-carboxylic acid
- AKOS015995250
- (1S,4R)-4-Amino-2-cyclopenten-1-carboxylic Acid Hydrochloride
- 2-Cyclopentene-1-carboxylicacid,4-amino-,(1S,4R)-(9CI)
- DB-344514
- (-)-(1S,4R)-4-Aminocyclopent-2-enecarboxylic Acid
- MDL： MFCD00211286
- Inchi： 1S/C6H9NO2/c7-5-2-1-4(3-5)6(8)9/h1-2,4-5H,3,7H2,(H,8,9)/t4-,5+/m1/s1
- InChI Key： VTCHZFWYUPZZKL-UHNVWZDZSA-N
- SMILES： OC([C@@H]1C=C[C@@H](C1)N)=O

Computed Properties

Exact Mass: 127.06300
Monoisotopic Mass: 127.063
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.3A^2
XLogP3: -2.7

Experimental Properties

Density: 1.249 g/cm3
Melting Point: 180 ºC
Boiling Point: 266.55ºC at 760 mmHg
Flash Point: 115.006ºC
Refractive Index: 1.548
PSA: 63.32000
LogP: 0.67470

(-)-(1S,4R)-4-Aminocyclopent-2-enecarboxylic Acid Pricemore >>

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